
Application Notes and Protocols: L-Carnosine
Zinc (Polaprezinc)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: L-carnosine zinc

Cat. No.: B15889313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-carnosine zinc, also known as polaprezinc, is a chelated compound of L-carnosine and zinc

with the chemical formula C₉H₁₂N₄O₃Zn.[1] It is not a simple mixture but a stable, polymeric 1:1

complex.[2] This unique structure allows for the slow release of both L-carnosine and zinc,

enabling targeted delivery and prolonged action, particularly in the gastrointestinal tract.[3] L-
carnosine zinc has garnered significant research interest due to its mucosal protective, anti-

inflammatory, and antioxidant properties.[4][5][6] It is clinically approved in Japan and South

Korea for the treatment of gastric ulcers and is investigated for a range of other applications,

including the management of oral mucositis, esophagitis, and inflammatory bowel conditions.[2]

[7]

These application notes provide detailed protocols for the synthesis and characterization of L-
carnosine zinc, as well as its application in in vitro models of inflammation.
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This protocol describes the synthesis of crystalline L-carnosine zinc, adapted from established

patent literature.[8][9] The method involves the reaction of L-carnosine with a zinc salt in a

polar organic solvent in the presence of an alkali metal compound.

Experimental Protocol
Materials:

L-carnosine

Zinc acetate dihydrate

Sodium hydroxide

Methanol

Purified water

Procedure:

Preparation of Sodium Methoxide Solution: In a suitable reaction vessel, dissolve sodium

hydroxide in methanol to prepare a sodium methoxide solution.

Reaction Mixture: In a separate vessel, suspend L-carnosine and zinc acetate dihydrate in

methanol.

Precipitation: Slowly add the sodium methoxide solution to the L-carnosine and zinc salt

suspension with continuous stirring. The L-carnosine zinc complex will begin to precipitate.

The reaction is typically conducted at room temperature.[9] For optimal results, use a molar

ratio of approximately 1 mole of L-carnosine to 0.8-1.2 moles of zinc salt and 1.6-2.4 moles

of an alkali metal compound.[1]

Stirring: Continue to stir the reaction mixture for 2 hours.

Crystallization: Allow the mixture to stand overnight to ensure complete precipitation of the

crystalline complex.[9]
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Washing: Add purified water to the reaction mixture containing the precipitated L-carnosine
zinc.[8]

Filtration and Drying: Collect the white crystalline precipitate by filtration. Wash the collected

solid with purified water and then with methanol. Dry the final product in an oven at 80°C for

5 hours.[9] The expected product is a white or yellowish-white crystalline powder.[10]

Characterization of L-Carnosine Zinc
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the L-carnosine zinc
complex and confirm the coordination of zinc with the L-carnosine ligand.

Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of the synthesized L-carnosine zinc into a fine powder using

an agate mortar and pestle.[11]

Add approximately 100-200 mg of dry potassium bromide (KBr) powder to the mortar and

mix thoroughly with the sample.[11]

Transfer the mixture to a pellet die and press it using a hydraulic press to form a thin,

transparent pellet.[11]

Place the KBr pellet in the sample holder of the FTIR spectrometer for analysis.[11]

Data Acquisition and Analysis:

Record the spectrum in the range of 4000-400 cm⁻¹.

The characteristic absorption bands for crystalline L-carnosine zinc are distinct from the

amorphous form. Key peaks should be observed at approximately 3292, 1626, 1563, 1389,

1262, 1230, 1117, 1060, 1030, 999, 982, 883, and 787 cm⁻¹.[12]

In the far-infrared region, expect absorptions at 694, 678, 658, 614, 579, 568, 448, 429, 403,

375, 340, 291, 231, 214, 183, and 150 cm⁻¹, which are indicative of the zinc-L-carnosine

bonds.[13]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Solid-state NMR spectroscopy is a powerful tool for characterizing the structure of L-carnosine
zinc in its crystalline form.

Sample Preparation:

Pack the finely ground, crystalline L-carnosine zinc powder into a solid-state NMR rotor.

Data Acquisition and Analysis (Solid-State ¹³C-NMR):

Acquire the spectrum using a solid-state NMR spectrometer.

The expected chemical shifts for crystalline L-carnosine zinc, with tetramethylsilane (TMS)

as a standard, are approximately 177.19, 172.52, 149.41, 135.81, 128.04, 57.34, 38.69, and

32.28 ppm.[1]

Data Acquisition and Analysis (Solid-State ¹⁵N-NMR):

Acquire the spectrum using a solid-state NMR spectrometer.

With an ammonium nitrate (NH₄NO₃) standard, the expected absorption peaks are at

approximately 177.11, 106.83, and 0.18 ppm.[13]

Powder X-Ray Diffraction (PXRD)
PXRD is used to confirm the crystalline nature of the synthesized L-carnosine zinc.

Sample Preparation:

Ensure the synthesized L-carnosine zinc is a fine, homogeneous powder. Gentle grinding

with a mortar and pestle may be necessary.[14][15]

Mount the powder on a low-background sample holder. Ensure the sample surface is flat and

level with the holder to avoid errors in peak positions.[3]

Data Acquisition and Analysis:

Collect the diffraction pattern using an X-ray diffractometer with Cu Kα radiation.
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The resulting pattern should show sharp, well-defined peaks, confirming the crystallinity of

the sample, in contrast to an amorphous sample which would show a broad halo.

Application in Research: Anti-Inflammatory Activity
L-carnosine zinc has demonstrated significant anti-inflammatory effects, primarily through the

inhibition of the NF-κB signaling pathway and the activation of the Nrf2/HO-1 antioxidant

response pathway.[2][16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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